Cas no 3851-52-3 (2-Naphthalenecarboxylicacid, 1-(4-fluorobenzoyl)-)

2-Naphthalenecarboxylicacid, 1-(4-fluorobenzoyl)- structure
3851-52-3 structure
Product Name:2-Naphthalenecarboxylicacid, 1-(4-fluorobenzoyl)-
CAS No:3851-52-3
MF:C18H11FO3
MW:294.276548624039
CID:320837
PubChem ID:348746
Update Time:2025-04-19

2-Naphthalenecarboxylicacid, 1-(4-fluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 1-(4-fluorobenzoyl)-
    • 1-(4-fluorobenzoyl)naphthalene-2-carboxylic acid
    • 1-(4-Fluor-benzoyl)-[2]naphthoesaeure
    • 1-(4-fluoro-benzoyl)-[2]naphthoic acid
    • AC1L8A4A
    • CTK1C6124
    • NSC408213
    • DTXSID60325024
    • NSC-408213
    • 3851-52-3
    • Inchi: 1S/C18H11FO3/c19-13-8-5-12(6-9-13)17(20)16-14-4-2-1-3-11(14)7-10-15(16)18(21)22/h1-10H,(H,21,22)
    • InChI Key: MTLLLPNFQHVOSU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=C(C(=O)O)C=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 294.06923
  • Monoisotopic Mass: 294.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
  • LogP: 3.90810
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